3,4-Ditert-butylcyclobut-3-ene-1,2-dione

• Molecular Formula: C12H18O2
• Molecular Weight: 194.27 g/mol
• IUPAC Name: 3,4-ditert-butylcyclobut-3-ene-1,2-dione
• InChI: InChI=1S/C12H18O2/c1-11(2,3)7-8(12(4,5)6)10(14)9(7)13/h1-6H3
• InChI Key: NJXACQUMLRHVDZ-UHFFFAOYSA-N
• SMILES: CC(C)(C)C1=C(C(=O)C1=O)C(C)(C)C

Description

3,4-Di-tert-butylcyclobut-3-ene-1,2-dione (synonyms: Ditertbutyl squarate, 3,4-bis(1,1-dimethylethoxy)-3-cyclobutene-1,2-dione) is a cyclobutene dione derivative with two tert-butoxy substituents at the 3- and 4-positions. The compound’s structure features a strained cyclobutene ring fused with two ketone groups, conferring unique reactivity and stability. It is primarily utilized in synthetic chemistry as a building block for complex organic molecules due to its electron-deficient cyclobutene core, which participates in cycloaddition and nucleophilic substitution reactions .

The tert-butyl groups enhance steric bulk and lipophilicity, influencing solubility and molecular packing in solid-state applications.

Comparison with Similar Compounds

Comparison with Similar Cyclobutene Dione Derivatives

Structural and Physical Properties

The table below compares key physical and structural properties of 3,4-di-tert-butylcyclobut-3-ene-1,2-dione with analogs:

Compound Name	Substituents	Molecular Weight (g/mol)	logP*	Key Characteristics
3,4-Di-tert-butylcyclobutene-dione	tert-butoxy	226 (calculated)	High (est.)	High lipophilicity, steric bulk
3,4-Diamino-3-cyclobutene-1,2-dione derivatives	Amino	~180–220	Moderate	Enhanced hydrogen bonding, pharmaceutical use
3,4-Dimethyl-cyclobutene-1,2-dione	Methyl	140.14	-0.10	Low lipophilicity, research applications
3,4-Diisopropoxy-3-cyclobutene-1,2-dione	Isopropoxy	200.22	Moderate	Intermediate bulk, synthetic intermediate
3,4-Bis(cyclopentyloxy)cyclobutene-dione	Cyclopentyloxy	250.29	High	High molecular weight, rigid structure

*logP values are experimental (e.g., dimethyl derivative ) or estimated based on substituent contributions.

Key Findings :

• Lipophilicity: The tert-butyl derivative exhibits higher logP compared to methyl or amino analogs due to its bulky, non-polar substituents. This property favors organic-phase reactions but may limit aqueous solubility .
• Molecular Packing : X-ray data for related compounds (e.g., codeine derivatives) suggest T-shaped molecular geometries, which could extend to tert-butyl analogs, influencing crystallinity and stability .
• Steric Effects : Bulkier substituents (e.g., cyclopentyloxy) reduce reactivity in nucleophilic substitutions but enhance thermal stability .

3,4-Di-tert-butylcyclobutene-dione

• Reactivity: The electron-deficient cyclobutene core participates in Diels-Alder reactions and serves as a dienophile. Tert-butyl groups hinder sterically demanding reactions but stabilize intermediates .
• Applications: Used in synthesizing squaric acid derivatives and as a ligand precursor. No direct pharmaceutical data are reported, but its structural analogs (e.g., diamino derivatives) show bioactivity .

3,4-Diamino-3-cyclobutene-1,2-dione Derivatives

• Reactivity: Amino groups enhance hydrogen-bonding capacity and solubility, enabling interactions with biological targets.
• Applications: Patented for treating chemokine-mediated diseases (e.g., inflammation, cancer).

Alkoxy-Substituted Analogs

• 3,4-Diisopropoxy- and Dibutoxy-derivatives : Intermediate lipophilicity makes them versatile in organic synthesis. Diisopropoxy derivatives are precursors to squaric acid-based polymers .
• 3,4-Dimethoxy-derivative : Lower steric bulk allows faster reaction kinetics but reduced stability compared to tert-butyl analogs .

Pharmaceutical Potential

• Amino-substituted derivatives dominate pharmaceutical research due to their target specificity and moderate logP values, balancing membrane permeability and solubility .
• Tert-butyl derivatives may serve as prodrugs or stability-enhanced intermediates, though direct evidence is lacking. Their high logP could limit bioavailability, necessitating structural optimization .